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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzoic acid

Cat. No.: B145930 Get Quote

An In-depth Technical Guide to 2-Amino-4-nitrobenzoic Acid

CAS Number: 619-17-0

This technical guide provides a comprehensive overview of 2-Amino-4-nitrobenzoic acid, a

pivotal chemical intermediate for researchers, scientists, and professionals in drug

development. The document details its chemical properties, outlines synthetic approaches,

discusses its applications, and provides essential safety information.

Chemical and Physical Properties
2-Amino-4-nitrobenzoic acid, also known as 4-Nitroanthranilic acid, is an aromatic compound

featuring both an amino and a nitro functional group, making it a versatile building block in

organic synthesis.[1] Its key properties are summarized below.

Table 1: Physicochemical Properties of 2-Amino-4-nitrobenzoic Acid
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Property Value Reference(s)

CAS Number 619-17-0 [1][2]

Synonyms
4-Nitroanthranilic acid, 4-Nitro-

2-aminobenzoic acid
[1]

Molecular Formula C₇H₆N₂O₄ [1]

Molecular Weight 182.13 g/mol [1]

Appearance
Orange to light yellow/brown

powder/crystal
[1]

Melting Point 267-274 °C [1]

Purity ≥97-98% [1]

IUPAC Name 2-amino-4-nitrobenzoic acid

InChI Key
UEALKTCRMBVTFN-

UHFFFAOYSA-N

Storage Temperature
0-8 °C or Room Temperature

(sealed, dry)
[1]

Synthesis and Experimental Protocols
While specific, detailed protocols for the direct synthesis of 2-Amino-4-nitrobenzoic acid are

not readily available in the provided literature, established chemical principles allow for the

outlining of logical synthetic pathways. The synthesis generally involves the introduction of

amino and nitro groups onto a benzoic acid scaffold.

Conceptual Synthetic Pathway: Nitration of 2-
Aminobenzoic Acid
A common strategy for synthesizing nitro-substituted aminobenzoic acids involves the

protection of the highly reactive amino group, followed by nitration and subsequent

deprotection.[3] This prevents oxidation of the amino group by the strong nitrating agents.
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Step 1: Protection

Step 2: Nitration

Step 3: Separation

Step 4: Deprotection

2-Aminobenzoic Acid

2-Acetamidobenzoic Acid
(Protected Intermediate)

 Acetic Anhydride

Mixture of Nitrated Isomers

 Conc. HNO₃ / Conc. H₂SO₄

(<10°C)

2-Acetamido-4-nitrobenzoic Acid
(Isolated Isomer)

 Purification (e.g., Crystallization)

2-Amino-4-nitrobenzoic Acid
(Final Product)

 Acid/Base Hydrolysis
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Applications

2-Amino-4-nitrobenzoic Acid

Pharmaceuticals

 Intermediate

Azo Dyes & Pigments

 Precursor

Polymers & Resins

 Monomer/Additive

Chemical Synthesis

 Versatile Building Block

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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